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Compound of Interest

Compound Name: Ethyl 4-oxooctanoate

CAS No.: 37174-96-2

Cat. No.: B1339595

Get Quote

Ethyl 4-oxooctanoate (also known as Ethyl 4-oxocaprylate) is a specialized

-keto ester.[1] Unlike its shorter-chain analogue ethyl levulinate (C5), the C8 backbone of ethyl
4-oxooctanoate imparts unique lipophilicity and steric properties, making it a critical
intermediate for synthesizing hydrophobic heterocycles and high-value flavor lactones.[1]
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Property Specification Notes

IUPAC Name Ethyl 4-oxooctanoate

CAS Number 37174-96-2
Primary identifier for the ethyl

ester.[1]

Molecular Formula

Molecular Weight 186.25 g/mol

Appearance Colorless to pale yellow liquid
Oxidizes slightly upon air

exposure.[1]

Boiling Point 115–118 °C @ 10 mmHg
Extrapolated atm BP approx.

245 °C.

Density g/cm³
Predicted value; verify per

batch.[1]

Solubility Ethanol, Ether, DCM, Toluene
Immiscible in water (due to

butyl tail).[1]

Functional Groups Ketone (C4), Ester (C1)
1,4-dicarbonyl relationship is

the reactive core.[1]

Part 2: Synthetic Routes & Production
For research applications requiring high purity (>98%), commercial sourcing can be

inconsistent.[1] The following self-validating synthesis protocol is recommended. It utilizes the

regioselective ring-opening of succinic anhydride by a Grignard reagent, a method chosen for

its reliability in generating

-keto acids without over-alkylation.[1]

Mechanistic Pathway: The Modified Grignard Route
The synthesis relies on the low-temperature addition of n-butylmagnesium bromide to succinic

anhydride.[1] The intermediate magnesium carboxylate precipitates, protecting the ketone from

further nucleophilic attack—a crucial "self-stopping" mechanism.[1]
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Reaction Scheme:

Nucleophilic Attack:

attacks succinic anhydride

Ring opening.[1]

Acid Hydrolysis: Yields 4-oxooctanoic acid.[1]

Fischer Esterification: Acid-catalyzed condensation with ethanol.[1]

Experimental Protocol
Phase A: Synthesis of 4-Oxooctanoic Acid

Setup: Flame-dry a 500 mL 3-neck flask equipped with a magnetic stir bar, N2 inlet, and

dropping funnel.

Reagent Prep: Dissolve Succinic Anhydride (10.0 g, 100 mmol) in anhydrous THF (150 mL).

Cool to -78 °C (dry ice/acetone bath). Critical: Low temperature prevents double addition.

Addition: Dropwise add n-Butylmagnesium bromide (1.0 M in THF, 100 mL, 100 mmol) over

60 minutes.

Monitoring: The solution will become viscous.[1] Stir at -78 °C for 2 hours, then allow to warm

to -10 °C over 1 hour.

Quench: Pour the mixture into ice-cold 1M HCl (200 mL). Extract with Ethyl Acetate (3 x 100

mL).

Isolation: Wash organics with brine, dry over

, and concentrate in vacuo. Recrystallize the solid acid from hexane/ether.[1]

Phase B: Esterification to Ethyl 4-oxooctanoate

Reflux: Dissolve the crude 4-oxooctanoic acid in absolute Ethanol (100 mL). Add catalytic
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(0.5 mL).[1]

Reaction: Reflux for 4–6 hours. Validation: Monitor via TLC (Hexane:EtOAc 8:2).[1] The acid

spot (

) should disappear, replaced by the ester (

).[1]

Workup: Neutralize with saturated

, extract with DCM, and distill under reduced pressure (bulb-to-bulb Kugelrohr
recommended) to obtain the pure oil.

Part 3: Reactivity & Applications in Drug Discovery
The 1,4-dicarbonyl motif is a "privileged structure" in medicinal chemistry.[1] Ethyl 4-
oxooctanoate serves as a linchpin for synthesizing 5-membered heterocycles found in kinase

inhibitors and NSAIDs.[1]

The Paal-Knorr Heterocycle Synthesis
Reaction with primary amines or hydrazines yields pyrroles or dihydropyridazinones.[1] The

butyl chain at the C5 position of the resulting heterocycle provides hydrophobic bulk, often

required for binding to lipophilic pockets in enzymes (e.g., COX-2 or HMG-CoA reductase).[1]

Reductive Cyclization (Flavor & Fragrance)
Reduction of the ketone followed by spontaneous lactonization yields

-octalactone, a high-value molecule with intense coconut/fruity notes used in oral drug
formulations to mask bitterness.[1]

Part 4: Visualization of Chemical Pathways
The following diagram illustrates the divergent synthesis capabilities of the Ethyl 4-
oxooctanoate scaffold.
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Figure 1: Divergent synthetic pathways starting from Succinic Anhydride to Ethyl 4-
oxooctanoate and its downstream heterocyclic applications.[1]

Part 5: Safety & Handling (SDS Summary)
Hazards: Irritant (Skin/Eye).[1] Combustible liquid.[1]

Storage: Store under Nitrogen at 2–8 °C. The ketone is susceptible to slow oxidation; long-

term storage requires re-distillation.[1]

Disposal: Incineration in a chemical combustor equipped with an afterburner.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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